Methyl 1-(2-methylprop-1-enyl)-1H-pyrazole-3-carboxylate

• Molecular Formula: C9H12N2O2
• Molecular Weight: 180.20 g/mol
• IUPAC Name: methyl 1-(2-methylprop-1-enyl)pyrazole-3-carboxylate
• InChI: InChI=1S/C9H12N2O2/c1-7(2)6-11-5-4-8(10-11)9(12)13-3/h4-6H,1-3H3
• InChI Key: BNEYHPRDIKKWDT-UHFFFAOYSA-N
• Canonical SMILES: CC(=CN1C=CC(=N1)C(=O)OC)C

Description

Methyl 1-(2-methylprop-1-enyl)-1H-pyrazole-3-carboxylate is a useful research compound. Its molecular formula is C9H12N2O2 and its molecular weight is 180.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The title compound was prepared using the procedure described in Example 17(a) starting from methyl 1H-pyrazole-3-carboxylate (8 g, 63.4 mmol) and 1-bromo-2-methyl propene (12.7 g, 95.2 mmol). The product was purified with flash chromatography. Yield 2.4 g. 1H-NMR (400 MHz; CDCl3): δ 1.81 (d, 3H), 1.87 (d, 3H), 3.93 (s, 3H), 6.70 (d, 1H), 6.87 (d, 1H), 7.47 (d, 1H).